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Abstract
Undecylprodigiosin, a member of the prodiginine family of natural red pigments, is a tripyrrolic

alkaloid produced by various microorganisms, most notably Streptomyces species.[1][2] As a

hydrochloride salt, it exhibits improved solubility and stability for research purposes. This

compound has garnered significant scientific interest due to its broad spectrum of biological

activities, including potent anticancer, immunosuppressive, antimalarial, and antimicrobial

properties.[3][4][5] This technical guide provides a comprehensive overview of

undecylprodigiosin hydrochloride, including its physicochemical properties, detailed

experimental protocols for its extraction and biological evaluation, and an exploration of its

known mechanisms of action through various signaling pathways.

Physicochemical Properties
Undecylprodigiosin hydrochloride is a red solid powder.[3] Its chemical and physical

properties are summarized in the table below.
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Property Value Source

CAS Number 56247-02-0 [3]

Parent CAS Number 52340-48-4 [3][6]

Molecular Formula C₂₅H₃₆ClN₃O [7]

Molecular Weight 430.03 g/mol [7]

Appearance Red solid [3]

Purity ≥95% (HPLC) [3]

Solubility
Soluble in DMSO, methanol,

acetone, or chloroform.
[3]

Storage

Store at -20°C, protected from

light. Stable for at least one

year.

[3]

IUPAC Name

3-methoxy-5-(1H-pyrrol-2-yl)-2-

[(E)-(5-undecylpyrrol-2-

ylidene)methyl]-1H-

pyrrole;hydrochloride

[7]

Biological Activity and Quantitative Data
Undecylprodigiosin hydrochloride exhibits a range of biological activities. The following

tables summarize its cytotoxic effects on various cancer cell lines and its antimicrobial activity

against different bacterial strains.

Anticancer Activity
Undecylprodigiosin induces apoptosis in a variety of cancer cell lines, often in a p53-

independent manner.[8]
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Cell Line Cancer Type IC₅₀ Value Reference

P388 Murine Leukemia
0.05 µM (for apoptosis

induction)
[9]

HCT-116 Colon Carcinoma 2.0 µM [10]

HepG-2
Hepatocellular

Carcinoma
4.7 µM [10]

MCF-7 Breast Carcinoma 1.2 µM [10]

A-549 Lung Carcinoma 2.8 µM [10]

HL60
Human Promyelocytic

Leukemia
- [11]

BEL-7402 Human Hepatoma - [11]

SPCA4
Human Lung

Adenocarcinoma
- [11]

Note: IC₅₀ values can vary between studies due to different experimental conditions.

Antimicrobial Activity
Undecylprodigiosin hydrochloride is particularly effective against Gram-positive bacteria.[1]

Bacterial Strain Gram Status MIC (µg/mL) Reference

Staphylococcus

aureus ATCC 25923
Gram-positive 2.5 - 5 [12]

Bacillus species Gram-positive 50 [13]

Micrococcus species Gram-positive 50 [13]

Escherichia coli ATCC

25922
Gram-negative >100 [12]

Note: MIC (Minimum Inhibitory Concentration) values represent the lowest concentration of the

compound that inhibits visible bacterial growth.
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Experimental Protocols
This section provides detailed methodologies for the extraction, purification, and evaluation of

undecylprodigiosin.

Extraction and Purification from Streptomyces Culture
This protocol is adapted from methods described for various Streptomyces species.[14][15]

3.1.1. Materials and Equipment

Streptomyces culture broth

Centrifuge and centrifuge tubes

Organic solvents: Methanol, Toluene, Chloroform

0.1 M Phosphate buffer (pH 7.0)

Rotary evaporator

Silica gel for column chromatography

Solvent system for chromatography (e.g., n-hexane:ethyl acetate or chloroform:methanol

gradient)

High-Performance Liquid Chromatography (HPLC) system for final purification

3.1.2. Procedure

Cell Harvesting: Centrifuge the fermentation broth (e.g., at 7025 x g for 20 minutes) to pellet

the mycelial biomass.[14]

Extraction: Resuspend the cell pellet in a 1:1:1 mixture of methanol, toluene, and 0.1 M

phosphate buffer (pH 7).[15] Vortex vigorously to ensure thorough mixing and extraction of

the pigment into the organic phase.

Phase Separation: Centrifuge the mixture to separate the phases. Carefully collect the upper

organic (toluene) phase containing the red pigment.
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Washing: Wash the collected organic phase with an equal volume of phosphate buffer to

remove water-soluble impurities.

Concentration: Evaporate the organic solvent under reduced pressure using a rotary

evaporator to obtain the crude undecylprodigiosin extract.

Chromatographic Purification:

Column Chromatography: Dissolve the crude extract in a minimal volume of chloroform

and load it onto a silica gel column. Elute the pigment using a gradient of increasing

polarity, for example, from 10% to 100% methanol in chloroform.[15] Collect the red-

colored fractions.

HPLC: For final purification, subject the enriched fractions to reversed-phase HPLC.[4]

Determination of Minimum Inhibitory Concentration
(MIC)
This protocol follows the broth microdilution method.[12]

3.2.1. Materials and Equipment

Sterile 96-well microtiter plates

Cation-Adjusted Mueller-Hinton Broth (CAMHB)

Bacterial inoculum standardized to 0.5 McFarland turbidity

Undecylprodigiosin hydrochloride stock solution

Multichannel pipette

Incubator (35°C ± 2°C)

3.2.2. Procedure

Preparation of Dilutions: Prepare serial two-fold dilutions of undecylprodigiosin
hydrochloride in CAMHB directly in the 96-well plate.
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Inoculum Preparation: Suspend bacterial colonies from a fresh agar plate in sterile saline to

match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute

this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵

CFU/mL in the test wells.[1]

Inoculation: Add 50 µL of the standardized bacterial inoculum to each well, resulting in a final

volume of 100 µL per well.[1] Include a growth control (broth + inoculum) and a sterility

control (broth only).

Incubation: Incubate the plate at 35°C ± 2°C for 16-20 hours.

Result Interpretation: The MIC is the lowest concentration of the compound at which no

visible bacterial growth is observed.[1]

Cytotoxicity Assay (MTT Assay)
The MTT assay is a colorimetric assay for assessing cell metabolic activity.[9][16]

3.3.1. Materials and Equipment

Cancer cell lines

Complete cell culture medium

96-well cell culture plates

Undecylprodigiosin hydrochloride stock solution

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilizing agent (e.g., DMSO)

Microplate reader

3.3.2. Procedure

Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well and

allow them to attach overnight.[16]
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Compound Treatment: Treat the cells with serial dilutions of undecylprodigiosin
hydrochloride for a specified duration (e.g., 24, 48, or 72 hours). Include untreated cells as

a control.

MTT Addition: After incubation, add MTT solution to each well and incubate for an additional

3-4 hours to allow for the formation of formazan crystals.[16]

Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to

dissolve the formazan crystals.[9]

Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a

microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The

IC₅₀ value is determined from the dose-response curve.

Signaling Pathways and Mechanisms of Action
Biosynthesis of Undecylprodigiosin
The biosynthesis of undecylprodigiosin in Streptomyces coelicolor is governed by the red gene

cluster.[17] It involves a bifurcated pathway where two pyrrole precursors, 4-methoxy-2,2'-

bipyrrole-5-carbaldehyde (MBC) and 2-undecylpyrrole (2-UP), are synthesized separately and

then condensed.[14][18]
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Caption: Simplified biosynthetic pathway of undecylprodigiosin.

The production of undecylprodigiosin is regulated by a cascade involving the redD and redZ

genes.[14]
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Caption: Regulatory cascade for undecylprodigiosin biosynthesis.

Induction of Apoptosis
Undecylprodigiosin is a potent inducer of apoptosis in cancer cells.[3] Studies in P388 cancer

cells suggest that its mechanism involves binding to ribosomes and activating the p38 and JNK

signaling pathways, while the ERK1/2 pathway is not involved.[19] This process appears to be

independent of ROS generation and intracellular acidification.[19]
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Caption: Proposed apoptotic pathway induced by undecylprodigiosin.

Experimental Workflow for Bioactivity Screening
A typical workflow for identifying and characterizing the bioactivity of undecylprodigiosin from a

microbial source is outlined below.

Discovery and Production

Bioactivity Assessment Mechanism of Action

Microbial Fermentation Extraction & Purification
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Cytotoxicity Screening (IC50) Signaling Pathway Analysis
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Caption: General experimental workflow for undecylprodigiosin research.

Conclusion
Undecylprodigiosin hydrochloride is a promising natural product with significant therapeutic

potential, particularly in the fields of oncology and infectious diseases. Its potent and selective

cytotoxicity against cancer cells, coupled with its antimicrobial activity against clinically relevant

pathogens, makes it a compelling candidate for further drug development. The detailed

protocols and mechanistic insights provided in this guide are intended to facilitate future

research and unlock the full therapeutic potential of this remarkable molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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